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Compound of Interest

Compound Name: Cyclododecene

Cat. No.: B074035 Get Quote

Introduction

Cyclododecene, a 12-carbon cyclic olefin, is a versatile and economically significant building

block in the chemical industry. Primarily derived from the cyclotrimerization of 1,3-butadiene

followed by partial or full hydrogenation, its unique ring structure serves as a gateway to a

diverse array of macrocyclic compounds and polymers. The inherent ring strain and the

reactive double bond allow for a variety of chemical transformations, including ring-opening

cleavage, polymerization, and ring expansion. These transformations yield high-value products

with widespread applications, from engineering plastics and high-performance lubricants to fine

fragrances and advanced optical materials. This document provides detailed application notes

and experimental protocols for key synthetic routes starting from cyclododecene, intended for

researchers, chemists, and professionals in drug development and materials science.

Application Note 1: Synthesis of Dodecanedioic
Acid (DDDA)
Overview

Dodecanedioic acid (DDDA) is a linear α,ω-dicarboxylic acid that is a crucial monomer for the

production of high-performance polyamides (such as Nylon 6,12), polyesters, and

polyurethanes.[1] It also finds use as a corrosion inhibitor, a component in lubricants and

plasticizers, and a raw material for fragrances.[1] Cyclododecene can be efficiently converted
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to DDDA through two primary industrial routes: a multi-step process involving hydrogenation

and subsequent oxidation, or a direct oxidative cleavage via ozonolysis.

Key Synthetic Pathways

Two major pathways from cyclododecene's precursors to DDDA are outlined below.
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Pathway A: Multi-Step Oxidation Pathway B: Ozonolysis

1,5,9-Cyclododecatriene

Cyclododecane

Hydrogenation
(e.g., Raney Nickel)

Cyclododecanol/
Cyclododecanone

Air Oxidation
(Boric Acid Catalyst)

Dodecanedioic Acid
(DDDA)

Nitric Acid Oxidation
(Cu/V Catalyst)

Cyclododecene

Ozonide Intermediate

Ozonolysis (O₃)
(-78 °C to 25 °C)

Dodecanedioic Acid
(DDDA)

Oxidative Work-up
(e.g., H₂O₂ or O₂)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclododecanone (C12)

Functionalized Intermediate
(e.g., via Stobbe Condensation,

Wittig Reaction, etc.)

Step 1: Add Carbon Atoms

Enlarged Ring Precursor
(e.g., C15 Dienone)

Step 2: Ring Closure/
Rearrangement

Macrocyclic Musk
(e.g., Muscone, C15/C16)

Step 3: Final Modification
(e.g., Hydrogenation)

General Workflow: Ring Expansion for Musk Synthesis
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ROMP Workflow

Cyclic Olefin Monomer
(e.g., Et-TCD)

Mix & React
(Room Temp, 1h)

Metathesis Catalyst
(e.g., WCl₆-based)

Anhydrous Solvent
(e.g., Cyclohexane)

Chain Transfer Agent
(e.g., 1-Hexene, Optional)

Quench Reaction

Precipitate Polymer

Dry & Characterize

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074035#cyclododecene-as-a-precursor-for-
macrocyclic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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